Cas no 110449-94-0 (Benzo[b]thiophene-7-carboxylic acid, methyl ester)

• Product Name: Benzo[b]thiophene-7-carboxylic acid, methyl ester
• CAS No: 110449-94-0
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• MDL: MFCD22560416
• CID: 1193572
• PubChem ID: 13759324
• Update Time: 2025-04-20

Benzo[b]thiophene-7-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-7-carboxylic acid, methyl ester
• methyl 1-benzothiophene-7-carboxylate
• Methyl benzo[b]thiophene-7-carboxylate
• Methylbenzo[b]thiophene-7-carboxylate
• 110449-94-0
• A927846
• CS-0440881
• MFMNLSWDVPSGBL-UHFFFAOYSA-N
• SCHEMBL2084218
• MFCD22560416
• G68910
• Benzo[b]thiophene-7-carboxylic acid methyl ester

• MDL： MFCD22560416
• Inchi： 1S/C10H8O2S/c1-12-10(11)8-4-2-3-7-5-6-13-9(7)8/h2-6H,1H3
• InChI Key： MFMNLSWDVPSGBL-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC=C(C(=O)OC)C1=2

Computed Properties

• Exact Mass: 192.02454
• Monoisotopic Mass: 192.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes